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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Fluoro-5-methylaniline, a key intermediate in the synthesis of pharmaceuticals and other

specialty chemicals. Due to a lack of specific quantitative solubility data in publicly available

literature and chemical databases, this document focuses on providing qualitative solubility

information, comparative data for a structural isomer, and a detailed experimental protocol for

determining its solubility in various organic solvents.

Introduction to 2-Fluoro-5-methylaniline
2-Fluoro-5-methylaniline (also known as 6-Fluoro-m-toluidine) is an aromatic amine with the

chemical formula C₇H₈FN. Its chemical structure, featuring a fluorine atom and a methyl group

on the aniline ring, imparts unique properties that are leveraged in organic synthesis.

Understanding its solubility is crucial for reaction optimization, purification processes, and

formulation development.

Physical Properties of 2-Fluoro-5-methylaniline:
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Property Value

CAS Number 452-84-6

Molecular Weight 125.14 g/mol

Appearance Clear yellow to brown liquid

Boiling Point 80-86 °C at 11 mmHg[1]

Density 1.109 g/mL at 25 °C[1]

Refractive Index n20/D 1.533[1]

Solubility Data
Qualitative Solubility of 2-Fluoro-5-methylaniline
While specific quantitative data is not readily available, chemical suppliers and databases

qualitatively describe 2-Fluoro-5-methylaniline as being soluble in organic solvents. This

general solubility is a key characteristic that facilitates its use in a variety of chemical reactions

and applications.

Comparative Solubility Data of Isomer: 5-Fluoro-2-
methylaniline
To provide some context for researchers, limited solubility data for a structural isomer, 5-Fluoro-

2-methylaniline (CAS No. 367-29-3), is presented below. It is important to note that while

structurally similar, the solubility of isomers can vary.

Solvent Solubility

Water Insoluble[2]

A calculated Log10 of water solubility in mol/L for 5-Fluoro-2-methylaniline is -1.91, indicating

low aqueous solubility.

Experimental Protocol for Solubility Determination
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This section outlines a detailed methodology for determining the quantitative solubility of 2-
Fluoro-5-methylaniline in various organic solvents. This protocol is based on the isothermal

shake-flask method, a widely accepted technique for solubility measurement.

Safety Precautions
2-Fluoro-5-methylaniline is a hazardous substance. Adherence to safety protocols is

mandatory.

Hazard Codes: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. Work in a well-ventilated

fume hood.[1]

Handling: Avoid inhalation of vapors and contact with skin and eyes.

Materials and Equipment
2-Fluoro-5-methylaniline (≥98% purity)

Selected organic solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate,

toluene, hexane) of analytical grade

Analytical balance (±0.1 mg)

Vials with screw caps

Thermostatic shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or Gas Chromatography (GC) system

Volumetric flasks and pipettes
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Syringe filters (e.g., 0.45 µm PTFE)

Experimental Procedure
Preparation of Saturated Solutions:

Add an excess amount of 2-Fluoro-5-methylaniline to a series of vials, each containing a

known volume of a different organic solvent. The excess solid ensures that a saturated

solution is formed.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Equilibrate the samples for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium

solubility is reached. The equilibration time should be determined experimentally by taking

measurements at different time points until the concentration remains constant.

Sample Separation:

After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the withdrawn sample through a syringe filter to remove any undissolved

microparticles.

Analysis:

Accurately dilute the filtered saturated solution with the respective solvent to a

concentration within the calibration range of the analytical method.

Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 2-Fluoro-5-methylaniline.

Prepare a calibration curve using standard solutions of 2-Fluoro-5-methylaniline of

known concentrations in each solvent.
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Data Calculation:

Calculate the solubility of 2-Fluoro-5-methylaniline in each solvent using the determined

concentration and the dilution factor.

Express the solubility in appropriate units, such as g/100 mL, mol/L, or mole fraction.

Visualizations
The following diagrams illustrate the key logical and experimental workflows described in this

guide.
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Compound Properties

Solvent Properties

2-Fluoro-5-methylaniline
Aromatic Amine
- Fluoro group
- Methyl group

Solubility Prediction
'Like Dissolves Like'

Polar Nature

Polar Solvents
(e.g., Methanol, Ethanol)

High Polarity

Nonpolar Solvents
(e.g., Toluene, Hexane)

Low Polarity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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